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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step plan for the safe disposal of 4-
Ethoxy-2-butanol, a flammable and irritating organic compound. Adherence to these

procedures is critical for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is essential to be aware of the inherent hazards of 4-
Ethoxy-2-butanol and to take appropriate safety measures. This compound is a flammable

liquid and vapor, and it can cause skin and serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][3][4]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Inspect gloves prior

to use and dispose of them in accordance with good laboratory practices.[2]
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Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Respiratory Protection: If working in a poorly ventilated area or if vapors are likely to be

generated, use a NIOSH-approved respirator.[3][5]

Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][6][7]

Store containers tightly closed in a dry, cool, and well-ventilated place.[2][5]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard information for 4-Ethoxy-2-
butanol.

Hazard Classification GHS Hazard Statement(s)

Flammable Liquid H226: Flammable liquid and vapor[1]

Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]

Respiratory Irritation H335: May cause respiratory irritation[1]

Step-by-Step Disposal Protocol
The disposal of 4-Ethoxy-2-butanol is governed by federal, state, and local regulations for

hazardous waste management.[8][9][10] The primary federal regulation in the United States is

the Resource Conservation and Recovery Act (RCRA).[8][11]

Step 1: Waste Identification and Segregation
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Determine if the 4-Ethoxy-2-butanol waste is considered hazardous under applicable

regulations.[11][12] Given its flammability and irritant properties, it will likely be classified as

hazardous waste.

Do not mix 4-Ethoxy-2-butanol waste with other incompatible materials.[12]

Collect the waste in a designated, properly labeled, and sealed container. The container

must be compatible with the chemical.[12][13]

Step 2: Labeling and Storage of Waste

Clearly label the waste container with "Hazardous Waste" and the specific name of the

chemical (4-Ethoxy-2-butanol).[12]

Ensure the label includes the accumulation start date.

Store the waste container in a designated satellite accumulation area or a central hazardous

waste storage area that is secure and has secondary containment.

Step 3: Arrange for Licensed Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[2]

Provide them with the accurate chemical name and quantity of the waste.

Complete a hazardous waste manifest form as required for transportation.[10][11]

Step 4: Spill and Emergency Procedures

In case of a spill, evacuate the area and ensure adequate ventilation.[3]

Remove all sources of ignition.[7]

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[5] Do not

use combustible materials such as sawdust.
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Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.[2]

For large spills, contact your institution's emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Ethoxy-2-butanol.
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Caption: Disposal workflow for 4-Ethoxy-2-butanol.

Empty Container Disposal
Empty containers that previously held 4-Ethoxy-2-butanol must also be managed properly.

A container is considered "empty" if all contents have been removed by normal methods and

no more than one inch of residue remains, or no more than 3% by weight of the total

capacity of the container remains.[12]

Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[12]
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After triple-rinsing and air-drying in a well-ventilated area (like a fume hood), the container

may be disposed of as non-hazardous waste, recycled, or reused for compatible waste

collection after defacing the original label.[12]

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 4-Ethoxy-2-butanol, thereby protecting themselves, their colleagues,

and the environment. Always consult your institution's specific safety protocols and local

regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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